Cas no 2171169-71-2 (4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylbut-2-enoic acid)
4-(2R)-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylbut-2-enoic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. The compound features a chiral (R)-configuration at the α-carbon, ensuring stereochemical precision in peptide chain assembly. The Fmoc group provides orthogonal protection for the amine functionality, facilitating selective deprotection under mild basic conditions. The 2-methylbut-2-enoic acid moiety introduces an unsaturated side chain, offering potential for further functionalization or conjugation. This derivative is particularly useful in solid-phase peptide synthesis (SPPS), where its stability and compatibility with standard coupling reagents ensure efficient incorporation into target sequences. Its structural features make it valuable for constructing peptides with tailored properties for research or pharmaceutical development.

2171169-71-2 structure
Product name:4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylbut-2-enoic acid
4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylbut-2-enoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylbut-2-enoic acid
- 2171169-71-2
- 4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-methylbut-2-enoic acid
- EN300-1530026
-
- Inchi: 1S/C23H24N2O5/c1-14(22(27)28)11-12-24-21(26)15(2)25-23(29)30-13-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-11,15,20H,12-13H2,1-2H3,(H,24,26)(H,25,29)(H,27,28)/b14-11+/t15-/m1/s1
- InChI Key: LTNGJZXPAUUVDF-ATGUSINASA-N
- SMILES: O(C(N[C@@H](C(NC/C=C(/C(=O)O)\C)=O)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 408.16852187g/mol
- Monoisotopic Mass: 408.16852187g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 30
- Rotatable Bond Count: 8
- Complexity: 655
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 105Ų
- XLogP3: 3
4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylbut-2-enoic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1530026-1.0g |
4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-methylbut-2-enoic acid |
2171169-71-2 | 1g |
$2745.0 | 2023-06-05 | ||
Enamine | EN300-1530026-0.25g |
4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-methylbut-2-enoic acid |
2171169-71-2 | 0.25g |
$2525.0 | 2023-06-05 | ||
Enamine | EN300-1530026-50mg |
4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-methylbut-2-enoic acid |
2171169-71-2 | 50mg |
$827.0 | 2023-09-26 | ||
Enamine | EN300-1530026-10000mg |
4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-methylbut-2-enoic acid |
2171169-71-2 | 10000mg |
$4236.0 | 2023-09-26 | ||
Enamine | EN300-1530026-0.05g |
4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-methylbut-2-enoic acid |
2171169-71-2 | 0.05g |
$2306.0 | 2023-06-05 | ||
Enamine | EN300-1530026-0.1g |
4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-methylbut-2-enoic acid |
2171169-71-2 | 0.1g |
$2415.0 | 2023-06-05 | ||
Enamine | EN300-1530026-5.0g |
4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-methylbut-2-enoic acid |
2171169-71-2 | 5g |
$7961.0 | 2023-06-05 | ||
Enamine | EN300-1530026-2.5g |
4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-methylbut-2-enoic acid |
2171169-71-2 | 2.5g |
$5380.0 | 2023-06-05 | ||
Enamine | EN300-1530026-500mg |
4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-methylbut-2-enoic acid |
2171169-71-2 | 500mg |
$946.0 | 2023-09-26 | ||
Enamine | EN300-1530026-2500mg |
4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-methylbut-2-enoic acid |
2171169-71-2 | 2500mg |
$1931.0 | 2023-09-26 |
4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylbut-2-enoic acid Related Literature
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Junjun Su,Xin Wen,Weiping Chen,Yang Miao,Fenghong Li,Yue Wang New J. Chem., 2018,42, 5005-5013
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Jiawen Yin,Wei Zhang,Zan Zhang,Han Jin,Wanlei Gao,Jiawen Jian RSC Adv., 2019,9, 19699-19706
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Yanjun Zhu,Dan A. Smith,David E. Herbert,Sylvain Gatard,Oleg V. Ozerov Chem. Commun., 2012,48, 218-220
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Jie Yin,Jie Ma,Yuying Li,Xiaokang Ma,Jiashun Chen,Haihan Zhang,Xin Wu,Fengna Li,Zhiqiang Liu,Tiejun Li Food Funct., 2020,11, 1304-1311
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Qianwen Chen,Zhen Hou,Weiman Zhuang,Tianxu Zhang J. Mater. Chem. A, 2020,8, 16232-16237
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